Cas no 259655-35-1 (2-2-(4-Chlorophenyl)-5-methyl-1,3-thiazol-4-ylacetic acid)

• Product Name: 2-2-(4-Chlorophenyl)-5-methyl-1,3-thiazol-4-ylacetic acid
• CAS No: 259655-35-1
• MF: C₁₂H₁₀ClNO₂S
• MW: 267.731300830841
• MDL: MFCD00728866
• CID: 3143201
• PubChem ID: 2741311
• Update Time: 2025-05-20

2-2-(4-Chlorophenyl)-5-methyl-1,3-thiazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-(4-Chlorophenyl)-5-methylthiazol-4-yl)acetic acid
• 2-2-(4-Chlorophenyl)-5-methyl-1,3-thiazol-4-ylacetic acid

• MDL： MFCD00728866
• Inchi： 1S/C12H10ClNO2S/c1-7-10(6-11(15)16)14-12(17-7)8-2-4-9(13)5-3-8/h2-5H,6H2,1H3,(H,15,16)
• InChI Key： WWDOGPMSTOQZLQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(CC(=O)O)=C(C)S1

Computed Properties

• Exact Mass: 267.0120774g/mol
• Monoisotopic Mass: 267.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 2-2-(4-Chlorophenyl)-5-methyl-1,3-thiazol-4-ylacetic acid

2-(4-Chlorophenyl)-5-methyl-1,3-thiazol-4-ylacetic acid: A Comprehensive Overview

2-(4-Chlorophenyl)-5-methyl-1,3-thiazol-4-ylacetic acid (CAS No. 259655-35-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole ring and substituted phenyl group, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of 2-(4-Chlorophenyl)-5-methyl-1,3-thiazol-4-ylacetic acid is composed of a thiazole ring, a chlorinated phenyl group, and a methyl group. These structural features contribute to its pharmacological properties, including anti-inflammatory and anti-cancer activities. The thiazole ring is known for its ability to interact with biological targets, while the chlorinated phenyl group enhances the compound's lipophilicity and stability.

Recent studies have highlighted the potential of 2-(4-Chlorophenyl)-5-methyl-1,3-thiazol-4-ylacetic acid in the treatment of inflammatory diseases. A 2021 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that it could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-(4-Chlorophenyl)-5-methyl-1,3-thiazol-4-ylacetic acid has shown potential as an anti-cancer agent. Research conducted at the National Cancer Institute revealed that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. Specifically, it was found to be effective against breast cancer and colorectal cancer cell lines. These findings open up new avenues for the development of targeted cancer therapies.

The mechanism of action of 2-(4-Chlorophenyl)-5-methyl-1,3-thiazol-4-ylacetic acid is not yet fully understood, but preliminary studies suggest that it may interact with multiple biological targets. For instance, it has been shown to modulate the activity of key signaling pathways involved in inflammation and cancer progression. Further research is needed to elucidate the exact molecular mechanisms underlying its therapeutic effects.

In terms of pharmacokinetics, 2-(4-Chlorophenyl)-5-methyl-1,3-thiazol-4-ylacetic acid exhibits favorable properties such as good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for preclinical and clinical development. Preclinical studies have demonstrated that it can be effectively delivered to target tissues and organs without causing significant adverse effects.

The safety profile of 2-(4-Chlorophenyl)-5-methyl-1,3-thiazol-4-ylacetic acid has been evaluated in several animal models. Results from these studies indicate that it is well-tolerated at therapeutic doses and does not cause significant toxicity or organ damage. However, further safety assessments are necessary before it can be advanced to human clinical trials.

In conclusion, 2-(4-Chlorophenyl)-5-methyl-1,3-thiazol-4-ylacetic acid (CAS No. 259655-35-1) is a promising compound with potential applications in the treatment of inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As more studies are conducted to explore its full potential, this compound may pave the way for new therapeutic strategies in medicine.